Cas no 1805529-08-1 (3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride
• CAS No: 1805529-08-1
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4878605
• Update Time: 2025-08-02

3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-5(3-12)7(16(9,14)15)2-6(13-4)8(10)11/h2,8H,1H3
• InChI Key： WASJPUKSZBVAJG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)N=C(C)C=1C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1.6
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride

3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride: A Comprehensive Overview

The compound 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride, identified by the CAS number 1805529-08-1, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis and their ability to form stable sulfonate esters and amides. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 6, a methyl group at position 2, and a sulfonyl chloride group at position 4.

The presence of multiple functional groups in this molecule makes it a valuable building block in organic synthesis. The cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. The difluoromethyl group adds fluorine atoms, which are known for their unique electronic properties and can enhance the stability and bioavailability of compounds in pharmaceutical applications. The methyl group provides steric bulk, which can be crucial in controlling the reactivity and selectivity of the molecule during synthetic transformations. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitutions, making it a key functional group for forming sulfonate derivatives.

Recent studies have highlighted the importance of sulfonyl chlorides like this compound in the development of advanced materials. For instance, researchers have explored their use in synthesizing high-performance polymers and coatings with enhanced thermal stability and mechanical properties. The incorporation of fluorinated groups, such as the difluoromethyl substituent, has been shown to significantly improve the durability and weather resistance of these materials. Additionally, the cyano group's electron-withdrawing nature can facilitate the formation of strong intermolecular bonds, further enhancing the material's structural integrity.

In the field of pharmaceutical chemistry, compounds with multiple functional groups like this one are often employed as intermediates in drug discovery. The sulfonyl chloride group can act as a bioisostere for other functional groups, potentially offering advantages in terms of pharmacokinetics and bioavailability. The methyl and difluoromethyl substituents can also play critical roles in optimizing drug candidates' solubility and permeability across biological membranes.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride typically involves multi-step organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to such compounds. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine ring with high precision. The introduction of substituents like the cyano and difluoromethyl groups has also benefited from modern synthetic techniques, such as electrophilic substitution and nucleophilic addition.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These studies have been instrumental in guiding experimental efforts toward optimizing its use in various applications.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-sulfonyl chloride represents a versatile chemical entity with promising applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in organic synthesis, materials science, and pharmaceutical research. As research continues to uncover new possibilities for this compound, its role in advancing technological and therapeutic innovations is expected to grow significantly.